Cas no 150722-67-1 (Boc-(R)-2-Amino-6-phenylhexanoic acid)

• Product Name: Boc-(R)-2-Amino-6-phenylhexanoic acid
• CAS No: 150722-67-1
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5710496
• PubChem ID: 11722750
• Update Time: 2025-07-20

Boc-(R)-2-Amino-6-phenylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 150722-67-1
• boc-(r)-2-amino-6-phenylhexanoicacid
• boc-(r)-2-amino-6-phenylhexanoic acid
• Boc-(R)-2-Amino-6-phenylhexanoic acid

• Inchi： 1S/C17H25NO4/c1-17(2,3)22-16(21)18-14(15(19)20)12-8-7-11-13-9-5-4-6-10-13/h4-6,9-10,14H,7-8,11-12H2,1-3H3,(H,18,21)(H,19,20)/t14-/m1/s1
• InChI Key： FOYWIHNYTBRBBB-CQSZACIVSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCCCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-(R)-2-Amino-6-phenylhexanoic acid

Recent Advances in the Application of Boc-(R)-2-Amino-6-phenylhexanoic acid (CAS: 150722-67-1) in Chemical Biology and Pharmaceutical Research

Boc-(R)-2-Amino-6-phenylhexanoic acid (CAS: 150722-67-1) is a chiral amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its Boc-protected amino group and phenylhexanoic acid backbone, serves as a crucial building block in the synthesis of peptides and peptidomimetics. Recent studies have highlighted its utility in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The unique structural features of this compound enable its incorporation into complex molecular architectures, thereby enhancing binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Boc-(R)-2-Amino-6-phenylhexanoic acid as a key intermediate in the synthesis of novel HIV-1 protease inhibitors. The study demonstrated that the incorporation of this chiral amino acid derivative significantly improved the inhibitory activity of the resulting compounds, with IC50 values in the low nanomolar range. The researchers attributed this enhanced activity to the optimal spatial orientation of the phenylhexanoic acid side chain, which facilitated stronger interactions with the protease active site. These findings underscore the potential of Boc-(R)-2-Amino-6-phenylhexanoic acid in the design of next-generation antiviral agents.

Another notable application of Boc-(R)-2-Amino-6-phenylhexanoic acid was reported in a 2022 study focusing on the development of anticancer peptidomimetics. The study, published in Bioorganic & Medicinal Chemistry Letters, utilized this compound to construct a series of small molecules targeting the MDM2-p53 interaction. The researchers found that the phenylhexanoic acid moiety played a critical role in stabilizing the helical conformation of the peptidomimetics, thereby enhancing their binding affinity for MDM2. This work highlights the versatility of Boc-(R)-2-Amino-6-phenylhexanoic acid in the design of conformationally constrained peptides with therapeutic potential.

Recent advancements in synthetic methodologies have also expanded the accessibility of Boc-(R)-2-Amino-6-phenylhexanoic acid. A 2023 paper in Organic Letters described a novel asymmetric synthesis route for this compound, employing a chiral auxiliary-mediated alkylation strategy. This method achieved high enantiomeric purity (ee > 99%) and improved overall yield compared to traditional approaches. Such innovations are expected to facilitate the broader adoption of Boc-(R)-2-Amino-6-phenylhexanoic acid in both academic and industrial settings.

In conclusion, Boc-(R)-2-Amino-6-phenylhexanoic acid (CAS: 150722-67-1) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in drug discovery, particularly in the design of protease inhibitors and peptidomimetics, demonstrate its versatility and efficacy. Ongoing research efforts are likely to uncover additional therapeutic opportunities for this compound, further solidifying its role in the development of novel bioactive molecules.